Cas no 1261964-60-6 (3-Bromo-5-(3-trifluoromethoxyphenyl)phenol)

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol is a brominated phenolic compound featuring a trifluoromethoxy-substituted phenyl group, which enhances its electronic and steric properties. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of both bromine and trifluoromethoxy groups offers unique reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its high purity and stability under various conditions ensure reliable performance in research and industrial applications. The compound's distinct structural features also contribute to potential biological activity, making it relevant for drug discovery and material science studies.

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol structure

1261964-60-6 structure

Product Name:3-Bromo-5-(3-trifluoromethoxyphenyl)phenol

CAS No:1261964-60-6

MF:C₁₃H₈BrF₃O₂

MW:333.100633621216

MDL:MFCD18316150

CID:2766416

PubChem ID:53221873

Update Time:2025-07-02

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1261964-60-6
- 5-Bromo-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- DTXSID00686469
- 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%
- MFCD18316150
- 3-BROMO-5-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
- 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol
- MDL： MFCD18316150
- Inchi： 1S/C13H8BrF3O2/c14-10-4-9(5-11(18)7-10)8-2-1-3-12(6-8)19-13(15,16)17/h1-7,18H
- InChI Key： PYDPSXNDXRGJGT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)O

Computed Properties

Exact Mass: 331.96598Da
Monoisotopic Mass: 331.96598Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 29.5Å²

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322356-5 g	3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%; .	1261964-60-6	95%	5g	€1159.00	2023-04-26
abcr	AB322356-5g	3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%; .	1261964-60-6	95%	5g	€1159.00	2025-04-21